Cas no 887691-49-8 (2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid)

• Product Name: 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid
• CAS No: 887691-49-8
• MF: C₂₀H₁₆Cl₂O₅
• MW: 407.244044303894
• CID: 5548268
• Update Time: 2025-05-25

2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid

• Inchi： 1S/C20H16Cl2O5/c1-10-14-5-6-17(26-9-12-3-4-13(21)7-16(12)22)11(2)19(14)27-20(25)15(10)8-18(23)24/h3-7H,8-9H2,1-2H3,(H,23,24)
• InChI Key： ZRMVAULGBWIOJE-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3=CC=C(Cl)C=C3Cl)=CC=C2C(C)=C1CC(O)=O

Additional information on 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid

Professional Introduction to 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic Acid (CAS No. 887691-49-8)

2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid, identified by its CAS number 887691-49-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in various biological and medicinal contexts. The presence of multiple functional groups, including acetic acid and chromen moieties, suggests a diverse range of chemical interactions and biological activities that warrant thorough investigation.

The chromen core of this compound is particularly noteworthy, as chromen derivatives are well-documented for their pharmacological properties. Specifically, the 2H-chromen scaffold is frequently explored in the development of anti-inflammatory, anti-microbial, and anti-cancer agents. The structural features of 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid include a benzyl ether linkage and methyl substituents at the 4 and 8 positions of the chromen ring. These modifications can influence the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been a growing interest in natural product-inspired scaffolds for drug discovery. The chromen core can be considered a derivative of coumarin, a class of compounds widely found in plants with demonstrated therapeutic effects. The synthesis of 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid involves sophisticated organic transformations that highlight the synthetic capabilities of modern medicinal chemistry. The introduction of the acetic acid moiety at the 3-position of the chromen ring introduces a carboxylic acid functionality, which can serve as a site for further derivatization or as an anchor for protein binding studies.

The pharmacological potential of this compound has been explored in several preclinical studies. One notable area of research involves its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including arthritis and cardiovascular disorders. The chromen derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid may contribute to its ability to interact with these enzymes and modulate inflammatory responses.

Another area of interest is the anti-cancer potential of this compound. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. The chromen core has been shown to disrupt these pathways by inhibiting enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). Additionally, the presence of the acetic acid group may enhance the compound's ability to penetrate the cell membrane and exert its effects intracellularly. Preclinical studies have demonstrated that derivatives of this type can induce apoptosis in cancer cells while sparing healthy cells.

The synthesis and characterization of 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid have been refined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have enabled the precise construction of this complex molecule. The use of computational chemistry tools has also played a crucial role in understanding the molecular interactions and predicting the biological activity of this compound.

In conclusion, 2-(7-((2,4-dichlorobenzyl)oxy)-4,8-dimethyl-2-oxyocholefinic acid (CAS No. 887691498 is a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new therapeutic applications for chromen derivatives, compounds like this one are likely to play a significant role in addressing various medical challenges.